2-Pyrrolidinone
2-Pyrrolidinone
2-Pyrrolidinone, also known as butyrolactam or alpha-pyrrolidone, belongs to the class of organic compounds known as pyrrolidine-2-ones. These are pyrrolidines which bear a C=O group at position 2 of the pyrrolidine ring. 2-Pyrrolidinone exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 2-Pyrrolidinone has been found in human muscle, epidermis and brain tissues, and has also been primarily detected in blood. Within the cell, 2-pyrrolidinone is primarily located in the cytoplasm.
Pyrrolidin-2-one is the simplest member of the class of pyrrolidin-2-ones, consisting of pyrrolidine in which the hydrogens at position 2 are replaced by an oxo group. The lactam arising by the formal intramolecular condensation of the amino and carboxy groups of gamma-aminobutyric acid (GABA). It has a role as a polar solvent and a metabolite.
Pyrrolidin-2-one is the simplest member of the class of pyrrolidin-2-ones, consisting of pyrrolidine in which the hydrogens at position 2 are replaced by an oxo group. The lactam arising by the formal intramolecular condensation of the amino and carboxy groups of gamma-aminobutyric acid (GABA). It has a role as a polar solvent and a metabolite.
Brand Name:
Vulcanchem
CAS No.:
616-45-5
VCID:
VC0116388
InChI:
InChI=1S/C4H7NO/c6-4-2-1-3-5-4/h1-3H2,(H,5,6)
SMILES:
C1CC(=O)NC1
Molecular Formula:
C4H7NO
Molecular Weight:
85.1 g/mol
2-Pyrrolidinone
CAS No.: 616-45-5
Reference Standards
VCID: VC0116388
Molecular Formula: C4H7NO
Molecular Weight: 85.1 g/mol
CAS No. | 616-45-5 |
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Product Name | 2-Pyrrolidinone |
Molecular Formula | C4H7NO |
Molecular Weight | 85.1 g/mol |
IUPAC Name | pyrrolidin-2-one |
Standard InChI | InChI=1S/C4H7NO/c6-4-2-1-3-5-4/h1-3H2,(H,5,6) |
Standard InChIKey | HNJBEVLQSNELDL-UHFFFAOYSA-N |
SMILES | C1CC(=O)NC1 |
Canonical SMILES | C1CC(=O)NC1 |
Boiling Point | 245.0 °C 245 °C @ 760 mm Hg; 113-114 @ 9.2 mm Hg; 76 °C @ 0.2 mm Hg 245 °C |
Colorform | CRYSTALS FROM COLD PETROLEUM ETHER Light yellow liquid |
Density | 1.116 @ 25 °C Relative density (water = 1): 1.1 |
Flash Point | 265 °F (129 °C) (open cup) 129 °C o.c. |
Melting Point | 23.0 °C 25.0 °C 23°C 25 °C |
Physical Description | Liquid Solid LIGHT YELLOW LIQUID. |
Description | 2-Pyrrolidinone, also known as butyrolactam or alpha-pyrrolidone, belongs to the class of organic compounds known as pyrrolidine-2-ones. These are pyrrolidines which bear a C=O group at position 2 of the pyrrolidine ring. 2-Pyrrolidinone exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 2-Pyrrolidinone has been found in human muscle, epidermis and brain tissues, and has also been primarily detected in blood. Within the cell, 2-pyrrolidinone is primarily located in the cytoplasm. Pyrrolidin-2-one is the simplest member of the class of pyrrolidin-2-ones, consisting of pyrrolidine in which the hydrogens at position 2 are replaced by an oxo group. The lactam arising by the formal intramolecular condensation of the amino and carboxy groups of gamma-aminobutyric acid (GABA). It has a role as a polar solvent and a metabolite. |
Related CAS | 52215-12-0 (HBr3) 63886-26-0 (hydrochloride) |
Shelf Life | GOOD CHEMICAL STABILITY |
Solubility | 11.75 M Very sol in alcohol, ether, benzene, chloroform, carbon disulfide Infinitely soluble in water 1000 mg/mL at 20 °C Solubility in water: good |
Synonyms | 2-pyrrolidinone 2-pyrrolidone 2-pyrrolidone, (18)O-labeled 2-pyrrolidone, 5-(14)C-labeled 2-pyrrolidone, aluminum salt 2-pyrrolidone, cerium salt 2-pyrrolidone, hydrobromide 2-pyrrolidone, hydrochloride 2-pyrrolidone, hydrotribromide 2-pyrrolidone, lithium salt 2-pyrrolidone, potassium salt 2-pyrrolidone, rubidium salt 2-pyrrolidone, sodium salt |
Vapor Density | Relative vapor density (air = 1): 2.9 |
Vapor Pressure | 0.01 mmHg 9.49X10-3 mm Hg @ 25 °C Vapor pressure at 20 °C: negligible |
PubChem Compound | 12025 |
Last Modified | Nov 11 2021 |
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